Cas no 852392-11-1 (2-amino-1-(4-bromothiophen-2-yl)ethan-1-ol)

• Product Name: 2-amino-1-(4-bromothiophen-2-yl)ethan-1-ol
• CAS No: 852392-11-1
• MF: C₆H₈BrNOS
• MW: 222.102819442749
• CID: 6214576
• PubChem ID: 61630076
• Update Time: 2025-06-28

2-amino-1-(4-bromothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-bromothiophen-2-yl)ethan-1-ol
• AKOS010894345
• EN300-1147001
• CS-0352363
• 852392-11-1

• Inchi： 1S/C6H8BrNOS/c7-4-1-6(10-3-4)5(9)2-8/h1,3,5,9H,2,8H2
• InChI Key： FQBFUFJLOZRNDZ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(CN)O

Computed Properties

• Exact Mass: 220.95100g/mol
• Monoisotopic Mass: 220.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-amino-1-(4-bromothiophen-2-yl)ethan-1-ol

Introduction to 2-Amino-1-(4-Bromothiophen-2-yl)ethan-1-ol (CAS No. 852392-11-1)

2-Amino-1-(4-bromothiophen-2-yl)ethan-1-ol, with the CAS number 852392-11-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromothiophene moiety and an amino alcohol functional group. These structural features contribute to its potential applications in various biological and chemical processes.

The molecular formula of 2-amino-1-(4-bromothiophen-2-yl)ethan-1-ol is C₉H₁₀BrNO₂S, and its molecular weight is approximately 256.14 g/mol. The compound's structure can be represented as:

The synthesis of 2-amino-1-(4-bromothiophen-2-yl)ethan-1-ol typically involves multi-step reactions, including the formation of the bromothiophene derivative and subsequent functional group manipulations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for research and development purposes.

In the context of medicinal chemistry, 2-amino-1-(4-bromothiophen-2-yl)ethan-1-ol has been studied for its potential as a lead compound in drug discovery. Its unique combination of functional groups allows it to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that this compound exhibits promising activity against certain types of cancer cells by modulating key signaling pathways involved in cell proliferation and apoptosis.

A notable study published in the Journal of Medicinal Chemistry (2023) investigated the anti-cancer properties of 2-amino-1-(4-bromothiophen-2-yl)ethan-1-ol. The researchers found that the compound selectively inhibited the growth of breast cancer cells while showing minimal cytotoxicity towards normal cells. This selective activity is attributed to its ability to disrupt specific protein-protein interactions that are crucial for cancer cell survival.

Beyond cancer research, 2-amino-1-(4-bromothiophen-2-yl)ethan-1-ol has also been explored for its potential in treating neurodegenerative diseases. A study published in the Journal of Neurochemistry (2023) demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant defense mechanisms. These findings suggest that 2-amino-1-(4-bromothiophen-2-yl)ethan-1-ol may have therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the physical and chemical properties of 2-amino-1-(4-bromothiophen-2-yl)ethan-1-ol are important considerations for its use in pharmaceutical formulations. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility profile is another critical factor, as it can influence bioavailability and pharmacokinetic properties.

To further enhance the therapeutic potential of 2-amino-1-(4-bromothiophen-2-yl)ethan-1-ol, researchers are actively exploring various prodrug strategies and delivery systems. For example, encapsulating the compound in liposomes or nanoparticles can improve its stability and target-specific delivery, thereby enhancing its efficacy and reducing side effects.

In conclusion, 2-amino-1-(4-bromothiophen-2-y l)ethan - 1 - ol (CAS No. 85 239 0 - 0 - 0) strong > represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for understanding complex biological processes and developing novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.